Cas no 2171773-02-5 (4-amino-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1-methylpyrrolidin-2-one)

• Product Name: 4-amino-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1-methylpyrrolidin-2-one
• CAS No: 2171773-02-5
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 5564998
• PubChem ID: 165595991
• Update Time: 2025-10-28

4-amino-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1635950
• 4-amino-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1-methylpyrrolidin-2-one
• 2171773-02-5

• Inchi： 1S/C10H16N4O/c1-6-4-8(14(3)12-6)10-7(11)5-9(15)13(10)2/h4,7,10H,5,11H2,1-3H3
• InChI Key： UJOHZBIVGKHQHM-UHFFFAOYSA-N
• SMILES： O=C1CC(C(C2=CC(C)=NN2C)N1C)N

Computed Properties

• Exact Mass: 208.13241115g/mol
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 64.2Ų

Additional information on 4-amino-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1-methylpyrrolidin-2-one

Comprehensive Guide to 4-amino-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1-methylpyrrolidin-2-one (CAS No. 2171773-02-5): Properties, Applications, and Market Insights

In the rapidly evolving field of pharmaceutical and agrochemical research, 4-amino-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1-methylpyrrolidin-2-one (CAS No. 2171773-02-5) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique pyrrolidin-2-one core and 1,3-dimethyl-1H-pyrazol-5-yl substituent, offers a wide range of potential applications. Researchers and industry professionals are increasingly exploring its utility in drug discovery and crop protection solutions, making it a hot topic in scientific discussions.

The molecular structure of 4-amino-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1-methylpyrrolidin-2-one combines several pharmacologically important motifs. The presence of both amino and carbonyl functional groups provides multiple sites for chemical modification, enabling the creation of diverse derivatives with tailored properties. Recent studies have focused on its potential as a building block for kinase inhibitors, particularly in the development of treatments for inflammatory diseases and certain types of cancer. The compound's CAS No. 2171773-02-5 serves as a crucial identifier in patent literature and research publications.

From a synthetic chemistry perspective, 4-amino-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1-methylpyrrolidin-2-one presents interesting challenges and opportunities. The compound's stability under various pH conditions makes it suitable for formulation development, while its moderate solubility profile allows for optimization through salt formation or prodrug approaches. Current research trends indicate growing interest in its use as a precursor for biologically active compounds, with particular attention to its potential in central nervous system targeting molecules.

The agrochemical industry has also taken notice of CAS No. 2171773-02-5, exploring its derivatives as potential plant growth regulators and pest control agents. The compound's structural features suggest possible interactions with biological targets in both plants and pests, offering opportunities for the development of novel crop protection solutions. This dual potential in pharmaceutical and agricultural applications makes 4-amino-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1-methylpyrrolidin-2-one a valuable subject for interdisciplinary research.

Market analysis reveals increasing demand for specialty chemicals like 4-amino-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1-methylpyrrolidin-2-one, driven by the expanding pharmaceutical and agrochemical sectors. The compound's CAS No. 2171773-02-5 appears with growing frequency in patent applications, particularly in Asia and North America. Current synthesis routes are being optimized to improve yield and purity, addressing the needs of commercial-scale production. Environmental and regulatory considerations are also shaping research directions, with emphasis on developing greener synthetic pathways.

Analytical characterization of 4-amino-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1-methylpyrrolidin-2-one typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structure and purity, essential for research and development applications. The growing availability of high-quality reference standards for CAS No. 2171773-02-5 has facilitated more accurate biological testing and structure-activity relationship studies.

In the context of current scientific trends, 4-amino-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1-methylpyrrolidin-2-one aligns with several important research directions. The compound's potential in fragment-based drug discovery approaches is particularly noteworthy, as its molecular weight and complexity make it an ideal starting point for medicinal chemistry programs. Additionally, its structural features suggest possible applications in proteolysis targeting chimera (PROTAC) development, a cutting-edge area in therapeutic research.

The safety profile of CAS No. 2171773-02-5 continues to be evaluated through standard toxicological assessments. While comprehensive data is still being generated, preliminary studies indicate that proper handling procedures should be followed, as with all research chemicals. The compound's stability and storage requirements are typical for nitrogen-containing heterocycles, with recommendations for protection from moisture and extreme temperatures.

Looking forward, the scientific community anticipates expanded applications for 4-amino-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1-methylpyrrolidin-2-one across multiple disciplines. Its versatility as a synthetic intermediate, combined with its interesting pharmacological potential, positions it as a compound worth watching in coming years. Researchers are particularly excited about its possible role in addressing current challenges in drug resistance and sustainable agriculture, making CAS No. 2171773-02-5 a relevant subject for ongoing investigation.

For laboratories and companies working with 4-amino-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1-methylpyrrolidin-2-one, quality control remains paramount. Advanced purification techniques and rigorous analytical methods ensure that material meeting pharmaceutical-grade standards is available for critical research applications. The compound's growing importance is reflected in the increasing number of suppliers offering CAS No. 2171773-02-5, with competitive pricing and various packaging options to meet diverse research needs.